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Compound of Interest

Compound Name: Monostearin

Cat. No.: B054103 Get Quote

This technical guide provides an in-depth overview of Monostearin (Glycerol Monostearate),

focusing on its CAS identification and critical safety information for laboratory applications. The

content is tailored for researchers, scientists, and professionals in drug development,

presenting data in a structured format with detailed protocols and visualizations to ensure safe

handling and use.

Chemical Identification and CAS Numbers
Monostearin, also known as Glyceryl Monostearate (GMS), is a monoglyceride commonly

used as an emulsifier.[1][2] It is the glycerol ester of stearic acid.[1][2] Commercially, it is

produced by the glycerolysis of triglycerides from vegetable or animal fats and glycerol.[2]

Monostearin can exist as a mixture of different isomers and related substances. This leads to

several associated CAS (Chemical Abstracts Service) numbers.
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Substance Name CAS Number Description

Monostearin (Mixture) 31566-31-1

A mixture of variable

proportions of glyceryl

monostearate and glyceryl

monopalmitate.[3][4][5] This is

the most common CAS

number for commercial

Glyceryl Monostearate.

1-Monostearin 123-94-4

Refers specifically to the 1-

stearoyl-rac-glycerol isomer.[6]

[7][8]

2-Monostearin 621-61-4

Refers specifically to the 2-

glycerol monostearate isomer.

[2]

Glyceryl Stearate 11099-07-3

Another CAS number

sometimes associated with

Glyceryl Stearate.[9]

For the purposes of this guide, we will focus on the most commonly cited CAS number for

laboratory-grade Glyceryl Monostearate, 31566-31-1.

Physical and Chemical Properties
Monostearin is a white or yellowish waxy solid.[9] It is odorless and tasteless.[9] Key

quantitative properties are summarized below.
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Property Value Source

Molecular Formula C21H42O4 [3][9][10]

Molar Mass 358.56 g/mol [9][10][11]

Melting Point 55-60 °C [9]

Boiling Point ~410.96 °C (estimate) [9]

Density 0.97 g/cm³ [9]

Solubility

Insoluble in water; soluble in

hot organic solvents like

ethanol, benzene, and

acetone.[9][11] It can be

dispersed in hot water with

strong agitation to form an

emulsion.[9]

Safety Data Sheet (SDS) Summary
The following information is a summary of key safety data typically found in a Safety Data

Sheet for Monostearin (CAS: 31566-31-1).

Monostearin is generally not considered a hazardous substance according to the OSHA

Hazard Communication Standard (29 CFR 1910.1200).[5][12] However, it is considered slightly

hazardous in case of skin or eye contact (irritant), ingestion, or inhalation.[3][13] High dust

concentrations may present an ignition risk.[14]

Monostearin exhibits low acute toxicity.

Toxicity Data Value Species Source

Oral LD50 > 5,000 mg/kg Mouse [15]

Dermal LD50 > 2,000 mg/kg Rat [15]
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Carcinogenic, Mutagenic, and Teratogenic Effects: No data available to suggest

carcinogenic, mutagenic, or teratogenic effects.[3][13]

Chronic Health Effects: Repeated or prolonged exposure is not known to aggravate any

medical condition.[3][13]

Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[3][13]

Skin Contact
Wash the affected area with soap and water. If

irritation develops, seek medical attention.[3][13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Remove contact lenses if

present and easy to do. Get medical attention if

irritation occurs.[3][13]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If large quantities are swallowed, contact

a physician.[3][13]

Monostearin is combustible at high temperatures.[3]

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, water spray, or

foam.[3][13][14]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may scatter the material.

[3][13]

Products of Combustion: Carbon oxides (CO, CO2).[3][13]

Explosion Hazards: Not considered an explosion risk in the presence of mechanical impact

or static discharge.[3][13]

Experimental Protocols for Laboratory Use
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The following protocols outline the safe handling and use of monostearin in a laboratory

setting.

When handling monostearin, especially in powder form, the following PPE is recommended:

Eye Protection: Safety glasses with side-shields or goggles.[16]

Hand Protection: Chemically resistant gloves.[3]

Body Protection: A standard laboratory coat.[3]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.[14]

Handling: Avoid creating dust.[17] Use in a well-ventilated area or under a fume hood.[13]

Keep away from heat and sources of ignition.[13] Ground all equipment containing the

material to prevent static discharge.[13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][13][17]

Protect from light, as it is light-sensitive.[3][13]

Small Spills: Use appropriate tools to carefully scoop the spilled solid into a designated

waste container, minimizing dust generation.[3][13] Clean the surface with water.[3][13]

Large Spills: Use a shovel to place the material into a suitable waste disposal container.[3]

Disposal: Dispose of waste material in accordance with federal, state, and local

environmental regulations.[13]

Mandatory Visualizations
The following diagrams provide visual summaries of key safety workflows and information

structures.
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Caption: Key sections of a Safety Data Sheet (SDS) for Monostearin.
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Caption: Logical workflow for the safe laboratory use of Monostearin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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